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Compound of Interest

Compound Name: cis-11-Eicosenamide

Cat. No.: B078611 Get Quote

An In-Depth Technical Guide to cis-11-Eicosenamide

This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, synthesis, and biological significance of cis-11-eicosenamide. The information is

intended for researchers, scientists, and professionals involved in drug development and

biochemical research.

Molecular Structure and Formula
cis-11-Eicosenamide, also known as (Z)-icos-11-enamide or Gondamide, is a primary fatty

amide.[1][2][3][4] Its structure consists of a 20-carbon chain with a cis-configured double bond

between carbons 11 and 12, and a terminal amide group.[5] This unsaturated fatty amide is

derived from the formal condensation of the carboxyl group of (11Z)-icos-11-enoic acid with

ammonia.[2][3][4][5]

The presence of the long hydrocarbon chain makes the molecule hydrophobic, resulting in low

solubility in water, while the amide group provides a site for hydrogen bonding.[6] At room

temperature, it exists as a waxy, off-white solid.[2][6]
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Identifier Value

CAS Number 10436-08-5[3][4]

Molecular Formula C₂₀H₃₉NO[4][7]

IUPAC Name (Z)-icos-11-enamide[4][7]

Synonyms (11Z)-11-Eicosenamide, Gondamide[4]

SMILES CCCCCCCC/C=C\CCCCCCCCCC(=O)N[4]

InChI

InChI=1S/C20H39NO/c1-2-3-4-5-6-7-8-9-10-11-

12-13-14-15-16-17-18-19-20(21)22/h9-10H,2-

8,11-19H2,1H3,(H2,21,22)/b10-9-[4]

Physicochemical Properties
Property Value

Molecular Weight 309.53 g/mol [7]

Monoisotopic Mass 309.303164868 Da[4]

Melting Point 79 °C[7]

Boiling Point 448.4 °C at 760 mmHg[7]

Density 0.876 g/cm³[7]

XLogP3 7.7[4]

Synthesis and Characterization
Synthesis Methods
cis-11-Eicosenamide can be synthesized through several routes, including direct chemical

synthesis and biological processes.

Direct Condensation: The most common laboratory-scale synthesis involves the direct

condensation of (11Z)-icos-11-enoic acid with ammonia. This reaction typically requires

elevated temperatures and pressure to drive the formation of the amide bond.[5]
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Enzymatic Synthesis: Biotechnological approaches may utilize lipases or amidases to

catalyze the amidation of (11Z)-icos-11-enoic acid, offering high specificity and yield under

milder reaction conditions.[5]

Endogenous Synthesis: In mammalian systems, cis-11-eicosenamide is synthesized via

two primary pathways: the direct amidation of (11Z)-icos-11-enoic acid and the hydrolysis of

N-(11Z)-icosenoyl)ethanolamine by the enzyme fatty acid amide hydrolase (FAAH).[5]

Microbial Production: Certain gut microbiota, such as Lactobacillus and Faecalibacterium

prausnitzii, are capable of producing cis-11-eicosenamide from dietary fatty acids.[5]
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Synthesis pathways of cis-11-Eicosenamide.
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Experimental Protocol: Synthesis by Direct
Condensation
The following is a generalized protocol for the synthesis of cis-11-eicosenamide.

Reaction Setup: In a high-pressure reaction vessel, dissolve (11Z)-icos-11-enoic acid in an

appropriate aprotic solvent.

Amidation: Introduce anhydrous ammonia into the vessel. The reaction is typically heated to

promote the condensation reaction. Reaction conditions (temperature, pressure, and time)

must be optimized for the specific scale and setup.

Work-up: After the reaction is complete, the excess ammonia and solvent are removed under

reduced pressure. The crude product is then dissolved in a water-immiscible organic solvent

and washed with a dilute acid solution to remove any remaining ammonia, followed by a

wash with brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the

solvent is evaporated. The resulting crude amide is purified by recrystallization or column

chromatography to yield pure cis-11-eicosenamide.

Experimental Protocol: Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Prepare a sample by dissolving 5-10 mg of purified cis-11-eicosenamide in a deuterated

solvent (e.g., CDCl₃).

Acquire ¹H and ¹³C NMR spectra.

Expected ¹H NMR signals: Resonances corresponding to the olefinic protons of the cis

double bond are expected around δ 5.3 ppm. The protons on the carbons alpha to the

carbonyl group should appear around δ 2.2 ppm, and the terminal methyl group protons

will be observed at approximately δ 0.9 ppm. The broad signals for the amide protons will

be present further downfield.
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Expected ¹³C NMR signals: The carbonyl carbon should appear around δ 175 ppm. The

olefinic carbons are expected in the region of δ 130 ppm. The aliphatic carbons will

resonate between δ 14 and 34 ppm.

Mass Spectrometry (MS):

Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

Analyze the sample using an electrospray ionization (ESI) source coupled to a mass

analyzer.

Expected Result: In positive ion mode, the protonated molecule [M+H]⁺ should be

observed at an m/z corresponding to the molecular weight of cis-11-eicosenamide plus

the mass of a proton (approximately 310.31044).

Biological Activity and Potential Applications
cis-11-Eicosenamide is a human metabolite and its endogenous levels are influenced by the

activity of gut microbiota.[2][3][5] Research has indicated several potential biological activities,

making it a molecule of interest for further investigation.

Anticancer Potential: Studies have suggested that metabiotics from probiotic Lactobacillus,

which can produce cis-11-eicosenamide, exhibit antigenotoxic and cytotoxic effects on

human colon cancer cells.[3][5]

Immunomodulatory Effects: The precursor of cis-11-eicosenamide, (11Z)-icos-11-enoic

acid, has been shown to modulate cytokine production in macrophages, suggesting a

potential role for its derivatives in immune signaling pathways.[8]

Antibacterial Properties: Some long-chain fatty amides exhibit antibacterial activity, and cis-
11-eicosenamide is being investigated for such properties.[5]

Industrial Applications: Due to its chemical nature, it has potential applications as a corrosion

inhibitor and as a reference standard in materials science.[6]
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Logical workflow for the development of cis-11-Eicosenamide.
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Conclusion
cis-11-Eicosenamide is an unsaturated fatty amide with a unique molecular structure that

confers specific physicochemical and biological properties. While its precise biological roles are

still under active investigation, preliminary evidence suggests its potential as a modulator of

cancer cell growth and immune responses. The synthesis and characterization protocols

outlined in this guide provide a foundation for researchers to further explore the therapeutic and

industrial applications of this intriguing molecule. Future studies are warranted to fully elucidate

its mechanisms of action and to validate its potential in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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